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Compound of Interest

Compound Name: MA220607

Cat. No.: B12384807

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and biological activity of MA220607, a novel antibacterial agent. The information is intended for

researchers, scientists, and professionals involved in drug development and discovery.

Core Chemical and Physical Properties
MA220607, also identified by the catalog number HY-149734, is a solid substance with a

molecular formula of C34H38IN and a molecular weight of 587.58 g/mol [1]. Key identification

and physical properties are summarized in Table 1.
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Property Value Reference

CAS Number 2922826-56-8 [1]

Molecular Formula C34H38IN [1]

Molecular Weight 587.58 g/mol [1]

Appearance Solid [1]

Storage
-20°C, sealed, away from

moisture

Table 1: Chemical and Physical Properties of MA220607

Mechanism of Action and Biological Activity
MA220607 exhibits a dual-targeting mechanism of action, making it a promising candidate for

combating bacterial infections. Its primary modes of action are the promotion of FtsZ protein

polymerization and the disruption of bacterial membrane permeability. This dual action

contributes to its broad-spectrum antibacterial activity and a low rate of induced resistance.

FtsZ Polymerization
The filamenting temperature-sensitive mutant Z (FtsZ) protein is a crucial component of the

bacterial cytoskeleton and plays a central role in cell division. By promoting the polymerization

of FtsZ, MA220607 interferes with the normal cell division process, ultimately leading to

bacterial cell death.

Bacterial Membrane Permeability
In addition to its effects on FtsZ, MA220607 increases the permeability of bacterial

membranes. This disruption of the membrane integrity leads to the leakage of essential

intracellular components and contributes to the compound's bactericidal effects.

The logical relationship of MA220607's dual mechanism of action is depicted in the following

diagram:
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MA220607 Dual-Targeting Mechanism

Antibacterial Spectrum and Efficacy
MA220607 demonstrates broad-spectrum activity against both Gram-positive and Gram-

negative bacteria. The observed Minimum Inhibitory Concentrations (MICs) are summarized in

Table 2.

Bacterial Type MIC Range (µg/mL)

Gram-positive 0.062 - 2

Gram-negative 0.5 - 4

Table 2: Minimum Inhibitory Concentration (MIC) of MA220607

Safety Profile
An important characteristic of MA220607 is its low hemolytic toxicity, indicating a favorable

safety profile for potential therapeutic applications.

Detailed Experimental Protocols
The following sections provide detailed methodologies for key experiments relevant to the

characterization of MA220607.

Minimum Inhibitory Concentration (MIC) Assay
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The MIC, the lowest concentration of an antimicrobial agent that prevents visible growth of a

microorganism, is a critical measure of antibacterial efficacy.

Workflow for MIC Determination:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. FtsZ polymerization assays: simple protocols and considerations - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [In-Depth Technical Guide to MA220607: A Dual-
Targeting Antibacterial Agent]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12384807/docs#in-depth-technical-guide-to-
ma220607-a-dual-targeting-antibacterial-agent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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